Cas no 920511-07-5 (Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate)
920511-07-5 structure
Product Name:Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate
CAS No:920511-07-5
MF:C13H11NO3S
MW:261.296342134476
CID:756448
Update Time:2023-08-03
Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazolecarboxylic acid, 5-(4-formylphenyl)-2-methyl-, methyl ester
- methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate
- Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate
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- Inchi: 1S/C13H11NO3S/c1-8-14-11(13(16)17-2)12(18-8)10-5-3-9(7-15)4-6-10/h3-7H,1-2H3
- InChI Key: FRAMYSACWRHFAD-UHFFFAOYSA-N
- SMILES: S1C(C)=NC(C(=O)OC)=C1C1C=CC(C=O)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 315
- Topological Polar Surface Area: 84.5
Methyl 5-(4-formylphenyl)-2-methyl-1,3-thiazole-4-carboxylate Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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